Cas no 91566-64-2 ( )

• Product Name: &nbsp
• CAS No: 91566-64-2
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 996539
• PubChem ID: 6107464
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• (E)-2-acetamido-N-methyl-3-phenylprop-2-enamide
• 91566-64-2
• NSC168529
• NSC-168529
•  

• Inchi： 1S/C12H14N2O2/c1-9(15)14-11(12(16)13-2)8-10-6-4-3-5-7-10/h3-8H,1-2H3,(H,13,16)(H,14,15)/b11-8+
• InChI Key： IEUDXWHEOSRWBR-DHZHZOJOSA-N
• SMILES： O=C(/C(=C\C1C=CC=CC=1)/NC(C)=O)NC

Computed Properties

• Exact Mass: 218.106
• Monoisotopic Mass: 218.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.3
• Topological Polar Surface Area: 58.2A^2

Experimental Properties

• Density: 1.139
• Boiling Point: 522.3°C at 760 mmHg
• Flash Point: 225.4°C
• Refractive Index: 1.572